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An In-depth Technical Guide to Phenoxyacetaldehyde: Safety and Handling in the Laboratory

Introduction

Phenoxyacetaldehyde (CAS No. 2120-70-9) is an aldehyde used in the fragrance and

chemical synthesis industries.[1] As with all aldehydes, it is a reactive chemical that requires

careful handling to mitigate potential health and safety risks in a laboratory setting.[2] This

guide provides comprehensive safety protocols and technical information for researchers,

scientists, and drug development professionals to ensure the safe use, storage, and disposal of

phenoxyacetaldehyde.

Hazard Identification and Classification
Phenoxyacetaldehyde is classified as an irritant.[3] The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following classifications based on

notifications to the European Chemicals Agency (ECHA).

GHS Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

GHS Pictogram:
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(Warning)

Precautionary Statements (Summary): A comprehensive set of precautionary statements

includes P264, P280, P302+P352, P305+P351+P338, P321, P332+P313, P337+P313, and

P362.[4] These statements advise on washing hands and skin thoroughly after handling,

wearing protective gloves and eye protection, and specific response procedures for skin and

eye contact.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for safe handling

and storage.

Property Value Source(s)

Molecular Formula C₈H₈O₂ [3][5]

Molecular Weight 136.15 g/mol [3][5]

Appearance
Colorless to pale yellow clear

viscous liquid
[6][7]

Boiling Point 160-162 °C [4]

Flash Point
85.00 °C (185.00 °F) to 90.00

°C (194.00 °F) TCC
[6][7]

Specific Gravity 1.120 to 1.141 @ 20/25 °C [6][7]

Vapor Pressure 0.113 mmHg at 25°C [4]

CAS Number 2120-70-9 [3]

EC Number 218-329-5 [3][4]

Toxicological Profile
The toxicological data for phenoxyacetaldehyde has been evaluated by the Research

Institute for Fragrance Materials (RIFM). Some endpoints were assessed using data from a

read-across analog, phenylacetaldehyde (CAS # 122-78-1), due to structural similarity and

reactivity.[5]
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Toxicological
Endpoint

Result/Value Notes Source(s)

Genotoxicity
Not genotoxic or

mutagenic

Based on Ames test

and in vitro

micronucleus test.

[5]

Repeated Dose

Toxicity

NOAEL = 33.33

mg/kg/day

Derived from read-

across analog.
[5]

Reproductive Toxicity
NOAEL = 100

mg/kg/day

Derived from read-

across analog.
[5]

Skin Sensitization NESIL = 590 μg/cm²

No skin irritation or

sensitization observed

at 6.2% in human

tests.

[5][7]

Phototoxicity

Not expected to be

phototoxic/photoallerg

enic

Based on UV/Vis

spectra.
[5]

Local Respiratory

Toxicity

Exposure is below the

Threshold of

Toxicological Concern

(TTC)

TTC for a Cramer

Class III material is

0.47 mg/day.

[5]

Acute Oral Toxicity
LD50 > 5000 mg/kg

(rat)
[7]

Exposure Controls and Personal Protective
Equipment (PPE)
Controlling exposure is paramount. A combination of engineering controls, administrative

practices, and appropriate PPE should be implemented.

Engineering Controls:
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Ventilation: All work with phenoxyacetaldehyde should be conducted in a properly

operating chemical fume hood to minimize inhalation of vapors.[2][8] Local exhaust

ventilation is crucial for capturing vapors at the source.[8]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[9][10]

Administrative Controls:

Develop a Standard Operating Procedure (SOP) for handling phenoxyacetaldehyde.

Restrict access to authorized and trained personnel only.

Handle in accordance with good industrial hygiene and safety practices, washing hands

before breaks and after handling the product.[10][11]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific laboratory

procedure and the potential for exposure.

Risk Assessment

Required PPE

Decision Points

Assess Task-Specific
Exposure Risk

Minimum PPE:

• Full-length Lab Coat
• Closed-toe Shoes

Risk of
Eye Splash?

Splash-proof
Safety Goggles

Face Shield
(in addition to goggles)

Nitrile or Butyl
Rubber Gloves

NIOSH-approved
Air-purifying Respirator

Yes

Significant Splash
or Aerosol Potential?

Yes

Potential for
Skin Contact?

Yes

High Vapor Concentration
or Poor Ventilation? Yes

Click to download full resolution via product page

Caption: PPE selection workflow based on task-specific risk assessment.

Safe Handling and Storage
Handling:
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Review the Safety Data Sheet (SDS) before use.

Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapor or mist.[10]

Use only in a well-ventilated area, preferably a chemical fume hood.[12]

Like other aldehydes, phenoxyacetaldehyde may be capable of forming explosive

peroxides upon prolonged exposure to air.[12][13] It is prudent to date containers upon

receipt and opening.[14]

Use spark-proof tools and explosion-proof equipment if large quantities are being handled.

[15]
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Preparation

Execution

Post-Procedure

1. Review SDS &
Standard Operating Procedure (SOP)

2. Assemble all
necessary materials

3. Don appropriate PPE
(See PPE Guide)

4. Conduct work in a
Chemical Fume Hood

5. Keep containers
tightly closed when not in use

6. Segregate waste into
appropriate containers

7. Decontaminate work area
and remove PPE

8. Store chemical in a
designated, cool, dry place

9. Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling chemicals in the laboratory.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][16]

Keep away from heat, sparks, open flames, and other ignition sources.[12][16]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[13]
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First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the exposed person to fresh air at once.[17][18] If breathing is difficult or

has stopped, provide artificial respiration and seek immediate medical attention.[15][17]

Skin Contact: Immediately remove all contaminated clothing.[12] Promptly wash the

contaminated skin with plenty of soap and water for at least 15 minutes.[2][17] Seek medical

attention if irritation persists.[17]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[2][19] Remove contact lenses if present and

easy to do.[12] Seek immediate medical attention from an ophthalmologist.[12][16]

Ingestion: Do NOT induce vomiting.[20] Rinse mouth with water.[11] Never give anything by

mouth to an unconscious person.[11] Seek immediate medical attention.[17]

Accidental Release and Spill Response
Proper response to a spill is critical to prevent injury and further contamination.

Minor Spill:

Ensure adequate ventilation and wear appropriate PPE (respirator, goggles, gloves, lab

coat).[15]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[13][15]

Collect the absorbed material into a suitable, labeled container for disposal.[11]

Clean the spill area thoroughly.

Major Spill:

Evacuate the area immediately.[15]
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Alert others and notify the institutional Environmental Health and Safety (EHS) office.

Shut off all ignition sources.[15]

Prevent the spill from entering drains or waterways.[11][12]

Only trained personnel with appropriate equipment should attempt to clean up a major

spill.

Major Spill Response Minor Spill Response

Spill Occurs

Is the spill large,
unknown, or highly hazardous?

Evacuate Immediate Area

Yes

Restrict Access &
Ensure Ventilation

No

Alert Others &
Call EHS/Emergency Services

Secure Area &
Prevent Entry

Don Appropriate PPE

Contain spill with
inert absorbent material

Collect waste in a
sealed, labeled container

Decontaminate Area

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill in the laboratory.
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[11][20]

Unsuitable Extinguishing Media: Do not use a solid water stream, as it may scatter and

spread the fire.[20]

Specific Hazards: The substance is combustible.[12] Vapors are heavier than air and may

travel to a source of ignition and flash back.[12][15] Thermal decomposition can release

irritating gases and vapors.[9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective clothing.[11][12]

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions.[12]

Possibility of Hazardous Reactions: Aldehydes can undergo violent polymerization when in

contact with strong acids or trace metals.[13] As an ether, phenoxyacetaldehyde may form

explosive peroxides if exposed to air over a prolonged period.[12] It is recommended to test

for peroxides before distillation or if the material has been stored for over a year.[9][12]

Conditions to Avoid: Heat, flames, sparks, and exposure to air for extended periods.[12]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, anhydrides,

and amines.[13]

Cited Experimental Methodologies
The toxicological assessments cited in this guide rely on standardized experimental protocols.

While full, step-by-step methodologies are proprietary or found within specific regulatory

documents, the principles of the key tests are described below.

Bacterial Reverse Mutation Assay (Ames Test - OECD TG 471): This test was used to

evaluate the mutagenic potential of phenoxyacetaldehyde.[5] The methodology involves

exposing specific strains of bacteria (e.g., Salmonella typhimurium), which have a pre-
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existing mutation that prevents them from synthesizing an essential amino acid, to the test

chemical. If the chemical is a mutagen, it will cause a reverse mutation, allowing the bacteria

to grow in a medium lacking that amino acid. The number of resulting colonies is compared

to a control group to determine mutagenicity.[5]

In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This assay was used to assess

for clastogenic activity (damage to chromosomes).[5] The methodology involves treating

cultured mammalian cells with phenoxyacetaldehyde. After treatment, the cells are

examined for the presence of micronuclei, which are small, extra-nuclear bodies containing

fragments of chromosomes or whole chromosomes that were not incorporated into the

daughter nuclei during cell division. An increase in the frequency of micronucleated cells

indicates clastogenic or aneugenic effects.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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